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molecular formula C6H8N4 B1278210 5-Amino-1-ethyl-1H-pyrazole-4-carbonitrile CAS No. 4788-15-2

5-Amino-1-ethyl-1H-pyrazole-4-carbonitrile

Cat. No. B1278210
CAS RN: 4788-15-2
M. Wt: 136.15 g/mol
InChI Key: UXCCGIWVLMDSPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08987280B2

Procedure details

Ethoxy-methylidenemalononitrile 1b (1.73 g, 14.17 mmol) was added portionwise to a mixture of N-ethylhydrazine oxalate (1 equiv., 2.13 ml) and triethylamine (2.1 equiv., 4.17 ml) in ethanol (20 ml) and the reaction mixture was refluxed for 1 hour, cooled to room temperature, precipitate filtered, washed with ethanol and dried to give 5-amino-1-ethyl-1H-pyrazole-4-carbonitrile 2b as white crystalline solid (1.02 g, 53%).
Name
Ethoxy-methylidenemalononitrile
Quantity
1.73 g
Type
reactant
Reaction Step One
Name
N-ethylhydrazine oxalate
Quantity
2.13 mL
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
4.17 mL
Type
reactant
Reaction Step One
Name
ethanol
Quantity
20 mL
Type
solvent
Reaction Step One
Name
5-amino-1-ethyl-1H-pyrazole-4-carbonitrile
Yield
53%

Identifiers

REACTION_CXSMILES
C(OC=C(C#N)[C:6]#[N:7])C.[C:10](O)(=O)[C:11](O)=O.[CH2:16]([NH:18][NH2:19])[CH3:17].[CH2:20]([N:22](CC)CC)C>C(O)C>[NH2:22][C:20]1[N:19]([CH2:10][CH3:11])[N:18]=[CH:16][C:17]=1[C:6]#[N:7] |f:1.2|

Inputs

Step One
Name
Ethoxy-methylidenemalononitrile
Quantity
1.73 g
Type
reactant
Smiles
C(C)OC=C(C#N)C#N
Name
N-ethylhydrazine oxalate
Quantity
2.13 mL
Type
reactant
Smiles
C(C(=O)O)(=O)O.C(C)NN
Name
triethylamine
Quantity
4.17 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
ethanol
Quantity
20 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture was refluxed for 1 hour
Duration
1 h
FILTRATION
Type
FILTRATION
Details
precipitate filtered
WASH
Type
WASH
Details
washed with ethanol
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
5-amino-1-ethyl-1H-pyrazole-4-carbonitrile
Type
product
Smiles
NC1=C(C=NN1CC)C#N
Measurements
Type Value Analysis
AMOUNT: MASS 1.02 g
YIELD: PERCENTYIELD 53%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.